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Compound of Interest

Compound Name: Tan 999

Cat. No.: B1681919

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tan 999 is a naturally occurring indolocarbazole alkaloid isolated from Nocardiopsis
dassonvillei.[1][2][3][4][5] It is structurally related to other well-known protein kinase inhibitors
such as staurosporine.[6][7] Tan 999 has garnered interest in the scientific community for its
biological activities, including macrophage activation and inhibition of protein kinase C (PKC).
[1][3][6] These properties suggest its potential as a lead compound in the development of novel
therapeutics for immunological disorders and cancer.[2][8] This document provides detailed
application notes on the solubility of Tan 999 and protocols for its preparation to aid
researchers in their investigations.

Chemical and Physical Properties
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Property Value Reference
CAS Number 124843-68-1 [1][9]
Molecular Formula C29H26N40a4 [1]09]
Molecular Weight 494.5 g/mol [1119]
Appearance Solid powder 9]

Purity >98% (typical) [9]

3,24-dimethoxy-2-methyl-4-
methylimino-29-oxa-1,7,17-
triazaoctacyclo[12.12.2.12,6.0

IUPAC Name 7,28.08,13.015,19.020,27.021,  [1][9]
26]nonacosa-
8,10,12,14,19,21(26),22,24,27-

nonaen-16-one

Solubility

Proper dissolution of Tan 999 is critical for accurate and reproducible experimental results. The
following table summarizes its known solubility characteristics. It is recommended to perform
small-scale solubility tests before preparing stock solutions.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.medkoo.com/products/35938
https://www.benchchem.com/jp/product/b1681919
https://www.medkoo.com/products/35938
https://www.benchchem.com/jp/product/b1681919
https://www.medkoo.com/products/35938
https://www.benchchem.com/jp/product/b1681919
https://www.benchchem.com/jp/product/b1681919
https://www.benchchem.com/jp/product/b1681919
https://www.medkoo.com/products/35938
https://www.benchchem.com/jp/product/b1681919
https://www.benchchem.com/product/b1681919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

. Concentrati Temperatur
Solvent Solubility Notes Reference
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Recommend
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» Room )
DMSO Soluble Not specified preparing 9]
Temperature
stock
solutions.
May be used
N Room _
Methanol Soluble Not specified for certain [10]
Temperature o
applications.
N Room
Ethyl Acetate Soluble Not specified [10]
Temperature
» Room
Chloroform Soluble Not specified [10]
Temperature
» Room
Acetone Soluble Not specified [10]
Temperature
N Room
Water Insoluble Not specified [10]
Temperature
- Room
n-Hexane Insoluble Not specified [10]
Temperature

Protocol for Preparation of a 10 mM Stock Solution in DMSO:

o Materials: Tan 999 powder, anhydrous DMSO, sterile microcentrifuge tubes, and precision

pipettes.

e Calculation:

o Molecular Weight (MW) of Tan 999 = 494.55 g/mol .

o To prepare 1 mL of a 10 mM stock solution, weigh out 4.9455 mg of Tan 999.

e Procedure:
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o Weigh the calculated amount of Tan 999 powder and place it in a sterile microcentrifuge
tube.

o Add the appropriate volume of anhydrous DMSO (e.g., 1 mL for 4.9455 mg).

o Vortex the solution until the powder is completely dissolved. Gentle warming (37°C) may
aid in dissolution.

o Store the stock solution at -20°C for long-term storage (months to years) or at 4°C for
short-term use (days to weeks).[9] Protect from light.

Preparation and Synthesis

Tan 999 is a natural product that can be obtained through fermentation and isolation or through
chemical synthesis of its core structure.

Fermentation and Isolation from Nocardiopsis
dassonvillei

This protocol outlines the general steps for obtaining Tan 999 from its natural source.
Optimization of culture conditions and purification steps may be required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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